Niobium carbide (Nb2C)
Overview
Description
Niobium carbide (Nb2C) is an extremely hard refractory ceramic material. It is known for its high melting point, excellent mechanical properties, and resistance to corrosion. Niobium carbide is commonly used in cutting tools, wear-resistant coatings, and as an additive in cemented carbides to inhibit grain growth .
Preparation Methods
Synthetic Routes and Reaction Conditions: Niobium carbide can be synthesized through various methods. One common method involves the direct carburization of niobium metal in an atmosphere of ethylene gas mixed with argon at high temperatures (up to 2100°C). This process results in the formation of niobium carbide with tailored shapes . Another method involves heating niobium oxide in a vacuum at 1800°C and adding coke to produce niobium carbide .
Industrial Production Methods: In industrial settings, niobium carbide is often produced by sintering. This process involves compacting and heating the material to form a solid mass without melting it to the point of liquefaction. Sintering is commonly used to produce niobium carbide for use in cutting tools and wear-resistant coatings .
Chemical Reactions Analysis
Types of Reactions: Niobium carbide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Niobium carbide can oxidize when exposed to air at elevated temperatures.
Reduction: Niobium carbide can be reduced by hydrogen gas at high temperatures to form niobium metal and methane.
Substitution: Niobium carbide can react with other carbides or nitrides to form mixed carbides or carbonitrides.
Major Products Formed:
Oxidation: Niobium oxide (Nb2O5) and carbon dioxide (CO2).
Reduction: Niobium metal (Nb) and methane (CH4).
Substitution: Mixed carbides or carbonitrides, depending on the reactants used.
Scientific Research Applications
Niobium carbide has a wide range of scientific research applications:
Biology: Research is ongoing to explore the potential use of niobium carbide in biomedical applications, such as drug delivery systems and biosensors.
Medicine: Niobium carbide’s biocompatibility makes it a candidate for use in medical implants and prosthetics.
Industry: Niobium carbide is widely used in the manufacturing of cutting tools, wear-resistant coatings, and as an additive in cemented carbides to inhibit grain growth.
Mechanism of Action
The mechanism by which niobium carbide exerts its effects is primarily through its unique crystal structure and bonding properties. Niobium and carbon form strong bonds with sp3 hybridization, creating a three-dimensional network that contributes to the material’s high hardness and refractory nature . The orthorhombic Pnnm structure of niobium carbide, with its four-sided rings along the c-axis, provides high incompressibility and mechanical stability .
Comparison with Similar Compounds
Tantalum carbide (TaC): Known for its high melting point and hardness, used in cutting tools and wear-resistant coatings.
Zirconium carbide (ZrC): Used in nuclear reactors and as a refractory material.
Hafnium carbide (HfC): Known for its high melting point and thermal stability, used in high-temperature applications.
Uniqueness of Niobium Carbide: Niobium carbide stands out due to its excellent combination of hardness, mechanical stability, and resistance to oxidation. Its unique crystal structure and bonding properties make it a valuable material for various industrial and scientific applications .
Properties
IUPAC Name |
methane;niobium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4.2Nb/h1H4;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPBIEBOYLYYRBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C.[Nb].[Nb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4Nb2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70923232 |
Source
|
| Record name | Methane--niobium (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70923232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.855 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12011-99-3 |
Source
|
| Record name | Niobium carbide (Nb2C) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012011993 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Niobium carbide (Nb2C) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methane--niobium (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70923232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diniobium carbide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.416 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![12-methyl-2,3,4,6,7,12b-hexahydro-1H-indolo[2,3-a]quinolizine](/img/structure/B80111.png)
